Cas no 1160248-90-7 (6-Methyl-1-benzothiophene-3-carbonyl chloride)

• Product Name: 6-Methyl-1-benzothiophene-3-carbonyl chloride
• CAS No: 1160248-90-7
• MF: C₁₀H₇ClOS
• MW: 210.679980516434
• MDL: MFCD12197874
• CID: 4682111
• Update Time: 2025-05-21

6-Methyl-1-benzothiophene-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-METHYL-1-BENZOTHIOPHENE-3-CARBONYL CHLORIDE
• 6-Methylbenzo[b]thiophene-3-carbonyl chloride
• BBL037045
• STL508728
• FCH1342971
• benzo[b]thiophene-3-carbonyl chloride, 6-methyl-
• 6-Methyl-1-benzothiophene-3-carbonyl chloride

• MDL： MFCD12197874
• Inchi： 1S/C10H7ClOS/c1-6-2-3-7-8(10(11)12)5-13-9(7)4-6/h2-5H,1H3
• InChI Key： OCMJJFRJVBNAMI-UHFFFAOYSA-N
• SMILES： ClC(C1=CSC2C=C(C)C=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 6-Methyl-1-benzothiophene-3-carbonyl chloride

Research Brief on 6-Methyl-1-benzothiophene-3-carbonyl chloride (CAS: 1160248-90-7) in Chemical Biology and Pharmaceutical Applications

6-Methyl-1-benzothiophene-3-carbonyl chloride (CAS: 1160248-90-7) is a specialized chemical intermediate gaining attention in pharmaceutical and chemical biology research due to its utility in synthesizing bioactive molecules. Recent studies highlight its role as a key building block for heterocyclic compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This brief consolidates the latest findings on its synthetic applications, mechanistic insights, and potential therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in constructing benzothiophene-based scaffolds for selective EGFR inhibitors. Researchers utilized 6-Methyl-1-benzothiophene-3-carbonyl chloride as a precursor to develop analogs with nanomolar potency against resistant mutations, underscoring its structural versatility. The study also noted the compound's stability under mild acylation conditions, which facilitates late-stage derivatization in drug discovery pipelines.

In antimicrobial research, a team at the University of Tokyo reported its application in synthesizing thiophene-fused quinolones (2024, Bioorganic & Medicinal Chemistry Letters). The carbonyl chloride moiety enabled efficient amide couplings with aminoquinolones, yielding compounds with broad-spectrum activity against Gram-positive pathogens (MIC values ≤2 µg/mL). Molecular docking simulations suggested that the methyl-benzothiophene core enhances membrane penetration, a finding corroborated by in vitro permeability assays.

Notably, patent literature (WO2023/154672) reveals industrial-scale optimization of 1160248-90-7 production via continuous flow chemistry, achieving >90% yield with minimized hazardous waste. This advancement addresses previous challenges in handling the compound's moisture sensitivity, potentially lowering barriers for commercial adoption. Analytical characterization by HPLC-MS and ¹³C-NMR confirmed high purity (>99%) in the optimized process.

Emerging safety data (2024, Chemical Research in Toxicology) indicate that while the compound exhibits moderate skin irritancy (OECD 404 Category IV), its hydrolytic degradation products show low ecotoxicity. These findings inform risk assessments for industrial handling and support its inclusion in green chemistry workflows when proper controls are implemented.

Future directions include exploring its utility in PROTAC design (per ongoing trials at Stanford) and as a fluorescent probe precursor, leveraging the benzothiophene core's photophysical properties. The compound's dual functionality as both an electrophile and a π-rich aromatic system positions it as a multifaceted tool in chemical biology.